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Compound Name: 4-Bromo-N-hydroxybenzamide

CAS No.: 1836-27-7

Cat. No.: B167868

Get Quote

Foreword: Navigating the Crucial Terrain of
Solubility in Drug Development
In the landscape of pharmaceutical research and drug development, understanding the

solubility profile of a compound is not merely a preliminary checkbox but a cornerstone of its

entire development trajectory. Poor aqueous solubility is a primary contributor to low

bioavailability, leading to suboptimal therapeutic efficacy and, ultimately, the failure of promising

drug candidates. This guide is designed for researchers, scientists, and drug development

professionals, offering an in-depth exploration of the solubility profile of 4-Bromo-N-
hydroxybenzamide. While specific quantitative solubility data for this compound is not

extensively available in public literature, this guide provides a robust framework for its

determination and interpretation. We will delve into the theoretical underpinnings of its

solubility, outline gold-standard experimental methodologies for its precise measurement, and

discuss the critical role of solvent selection in formulation and analytical studies.
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Physicochemical Characterization of 4-Bromo-N-
hydroxybenzamide
A thorough understanding of a compound's intrinsic physicochemical properties is paramount

to predicting and interpreting its solubility behavior. 4-Bromo-N-hydroxybenzamide
(C₇H₆BrNO₂) is a benzamide derivative with the following key characteristics:

Property Value/Prediction Source

Molecular Weight 216.03 g/mol [1]

Melting Point 185-186 °C (solvent: ethanol) [2][3]

pKa (Predicted) 8.0 ± 0.10 [2]

Density (Predicted) 1.701 ± 0.06 g/cm³ [2][4]

Appearance White to off-white solid [2]

The presence of a bromine atom on the phenyl ring increases the molecular weight and

hydrophobicity. The N-hydroxybenzamide moiety, however, introduces polar functional groups

(hydroxyl and amide) capable of hydrogen bonding, which will play a significant role in its

solubility in protic solvents. The predicted pKa suggests that the compound is a weak acid, and

its solubility will be pH-dependent.

Theoretical Framework for Solubility
The principle of "like dissolves like" provides a foundational, qualitative understanding of

solubility. The solubility of a solid in a liquid solvent is a thermodynamic equilibrium process

governed by the free energy change of the system. For dissolution to occur, the energy

released from the interaction between the solute and solvent molecules must overcome the

lattice energy of the solid solute and the cohesive forces between solvent molecules.

Factors Influencing the Solubility of 4-Bromo-N-
hydroxybenzamide:

Polarity: The molecule possesses both a nonpolar bromophenyl group and polar N-

hydroxyamide functionality. This amphiphilic nature suggests it will have limited solubility in
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highly nonpolar solvents (e.g., hexane) and also in highly polar solvents like water, where the

hydrophobic portion dominates.

Hydrogen Bonding: The N-hydroxy and amide groups are capable of both donating and

accepting hydrogen bonds. Solvents that are also proficient at hydrogen bonding (e.g.,

alcohols, water, DMSO) are expected to be better solvents for this compound.

pH: As a weak acid (predicted pKa ≈ 8.0), the solubility of 4-Bromo-N-hydroxybenzamide
in aqueous media is expected to increase significantly at pH values above its pKa.[5] In a

basic environment, the hydroxyl group will deprotonate to form a more soluble salt.

Temperature: The dissolution of most solid compounds is an endothermic process, meaning

that solubility generally increases with temperature.[6] This should be experimentally verified

for this compound.

Experimental Determination of Solubility: A
Methodological Approach
Precise and reproducible solubility data is critical for drug development.[7] The shake-flask

method, as described by Higuchi and Connors, is considered the "gold standard" for

determining thermodynamic solubility due to its reliability, particularly for poorly soluble

compounds.[7][8]

Workflow for Thermodynamic Solubility Determination
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Preparation

Equilibration

Phase Separation

Analysis

Add excess 4-Bromo-N-
hydroxybenzamide to solvent

Seal vials to prevent
solvent evaporation

Agitate at constant
temperature (e.g., 25°C, 37°C)

Allow to equilibrate for a
sufficient duration (e.g., 24-72h)

Centrifuge or filter to
separate undissolved solid

Extract aliquot of the
supernatant

Dilute with a suitable mobile
phase

Quantify concentration using
a validated analytical method (e.g., HPLC-UV)

Click to download full resolution via product page

Caption: Thermodynamic Solubility Determination Workflow.
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Detailed Protocol: Shake-Flask Method
Preparation of Saturated Solutions:

Add an excess amount of 4-Bromo-N-hydroxybenzamide to a series of vials, each

containing a different solvent of interest (e.g., water, ethanol, methanol, acetone, dimethyl

sulfoxide (DMSO), N,N-dimethylformamide (DMF)). The presence of undissolved solid is

crucial to ensure saturation.[8]

Seal the vials tightly to prevent solvent loss.

Equilibration:

Place the vials in a constant temperature shaker bath, typically at 25°C and 37°C to

assess the effect of temperature and for biopharmaceutical relevance.[6]

Agitate the samples for a predetermined period (e.g., 24 to 72 hours) to ensure equilibrium

is reached.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the set temperature to let the

excess solid settle.

To separate the saturated solution from the undissolved solid, either centrifuge the vials or

filter the suspension using a syringe filter (e.g., 0.22 µm PTFE).[9] This step must be

performed carefully to avoid temperature fluctuations.

Quantification:

Carefully withdraw a precise aliquot of the clear supernatant.

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical method.

Analyze the concentration of 4-Bromo-N-hydroxybenzamide in the diluted sample using

a validated analytical technique, such as High-Performance Liquid Chromatography with

UV detection (HPLC-UV).[9]
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Prepare a calibration curve using standard solutions of known concentrations to accurately

determine the solubility.

Anticipated Solubility Profile in Common Solvents
Based on the theoretical principles discussed, a qualitative solubility profile can be anticipated.

This provides a starting point for experimental investigation.
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Solvent Class Example Solvents
Predicted Solubility
of 4-Bromo-N-
hydroxybenzamide

Rationale

Aprotic Polar DMSO, DMF High

These solvents are

strong hydrogen bond

acceptors and have

high polarity, which

can effectively solvate

both the polar and

nonpolar parts of the

molecule. DMSO is

known to be an

excellent solvent for a

wide array of organic

compounds.[10][11]

[12]

Protic Polar Ethanol, Methanol Moderate to High

The hydroxyl group of

the alcohols can act

as both hydrogen

bond donors and

acceptors, facilitating

interaction with the N-

hydroxyamide group.

The alkyl chain

provides some

nonpolar character to

interact with the

bromophenyl ring.

Aprotic with Moderate

Polarity
Acetone Moderate

Acetone is a hydrogen

bond acceptor and

has a moderate dipole

moment, allowing for

some interaction with

the polar groups of the

solute.
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Aqueous (Neutral pH) Water Low

The hydrophobic

bromophenyl ring is

expected to dominate,

leading to poor

solubility in neutral

water.

Aqueous (Basic pH) pH > 9 Buffer High

At pH values above

the pKa, the

compound will

deprotonate to form a

more polar and,

therefore, more water-

soluble phenolate salt.

Nonpolar Hexane, Toluene Very Low

The large difference in

polarity between the

solute and these

nonpolar solvents will

result in weak solute-

solvent interactions,

insufficient to

overcome the solute's

lattice energy.

The Role of Computational Models in Solubility
Prediction
In modern drug discovery, computational models are increasingly used to predict the aqueous

solubility of compounds in the early stages, thus helping to prioritize candidates with favorable

ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.[8] These

Quantitative Structure-Property Relationship (QSPR) models use calculated molecular

descriptors to predict solubility.[6]

Conceptual Workflow for QSPR Modeling
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Input: 2D/3D Structure
of 4-Bromo-N-hydroxybenzamide

Calculate Molecular
Descriptors (e.g., MW, logP,

Polar Surface Area, H-bond donors/acceptors)

Apply a Pre-trained
Machine Learning Model

(e.g., Regression, Neural Network)

Output: Predicted
Solubility (e.g., logS)

Click to download full resolution via product page

Caption: QSPR Solubility Prediction Workflow.

While these models provide rapid estimations, it is crucial to recognize that their accuracy is

dependent on the quality and diversity of the training data.[13] Therefore, experimental

verification of computationally predicted solubility is always recommended.

Conclusion and Future Directions
The solubility profile of 4-Bromo-N-hydroxybenzamide is a critical determinant of its potential

as a therapeutic agent. This guide has provided a comprehensive framework for understanding

and determining its solubility. While specific experimental data is not readily available, a

combination of theoretical considerations and established experimental protocols, such as the

shake-flask method, can provide the necessary insights. A qualitative assessment suggests

that polar aprotic solvents like DMSO and DMF will be effective, with moderate solubility in

polar protic solvents like ethanol and methanol, and low solubility in neutral aqueous and

nonpolar organic solvents. The pH-dependent nature of its solubility offers a key strategy for

formulation development. For future work, a systematic experimental determination of its
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solubility in a range of pharmaceutically relevant solvents at different temperatures is highly

recommended. This empirical data will be invaluable for guiding formulation strategies,

enabling robust analytical method development, and ultimately, unlocking the full therapeutic

potential of 4-Bromo-N-hydroxybenzamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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